Cas no 59086-27-0 (Ethyl 4-Oxo-4-(3-pyridyl)butanoate)

• Product Name: Ethyl 4-Oxo-4-(3-pyridyl)butanoate
• CAS No: 59086-27-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD01320356
• CID: 949643
• PubChem ID: 4248889
• Update Time: 2025-05-19

Ethyl 4-Oxo-4-(3-pyridyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-Oxo-4-(3-pyridyl)butanoate
• 4-oxo-4-pyridin-3-yl-butyric acid ethyl ester
• Ethyl 4-oxo-4-(3-pyridyl)butyrate
• 4-Oxo-4-[3]pyridyl-buttersaeure-aethylester
• 4-oxo-4-[3]pyridyl-butyric acid ethyl ester
• ethyl 4-oxo-4-(pyridin-3-yl)butanoate
• ethyl 4-oxo-4-(pyridin-3-yl)butyrate
• AKOS010910875
• ethyl 4-oxo-4-pyridin-3-ylbutanoate
• DB-072567
• A15673
• EN300-75746
• SCHEMBL6158655
• DTXSID00401210
• MFCD01320356
• CS-0260753
• G43159
• Z838956888
• PCCAREBWDSOBIW-UHFFFAOYSA-N
• ETHYL4-OXO-4-(PYRIDIN-3-YL)BUTANOATE
• 59086-27-0

• MDL： MFCD01320356
• Inchi： 1S/C11H13NO3/c1-2-15-11(14)6-5-10(13)9-4-3-7-12-8-9/h3-4,7-8H,2,5-6H2,1H3
• InChI Key： PCCAREBWDSOBIW-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Boiling Point: 99-100°C/0.035 Torr
• Stability/Shelf Life: Stable at RT (under Argon)
• PSA: 56.26000
• LogP: 1.60760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on Ethyl 4-Oxo-4-(3-pyridyl)butanoate

Comprehensive Overview of Ethyl 4-Oxo-4-(3-pyridyl)butanoate (CAS No. 59086-27-0)

Ethyl 4-Oxo-4-(3-pyridyl)butanoate (CAS No. 59086-27-0) is a versatile organic compound widely utilized in pharmaceutical and chemical research. This ester derivative, featuring a pyridine ring and a ketone functional group, has garnered significant attention due to its potential applications in drug synthesis and material science. Researchers often explore its reactivity in multicomponent reactions, making it a valuable building block for heterocyclic compounds.

The compound’s unique structure, combining a 3-pyridyl moiety with an ethyl ester, enables diverse chemical transformations. Recent studies highlight its role in developing bioactive molecules, particularly in kinase inhibitor research—a hot topic in oncology and neurodegenerative disease therapeutics. Its CAS No. 59086-27-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

In the context of green chemistry, Ethyl 4-Oxo-4-(3-pyridyl)butanoate is investigated for sustainable synthesis routes. With growing interest in catalysis and solvent-free reactions, this compound serves as a model substrate for optimizing eco-friendly protocols. Its spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in purity verification—a critical factor for high-throughput screening applications.

From an industrial perspective, the demand for pyridine-based intermediates like Ethyl 4-Oxo-4-(3-pyridyl)butanoate aligns with trends in agrochemical and flavor/fragrance innovation. Its compatibility with microwave-assisted synthesis further enhances its appeal for rapid prototyping. Notably, patent filings referencing CAS 59086-27-0 underscore its utility in intellectual property-driven sectors.

For analytical chemists, the compound’s chromatographic behavior (HPLC/GC) is of particular interest, especially in method development for impurity profiling. FAQs in forums often address its storage stability and handling precautions, emphasizing the need for anhydrous conditions to prevent hydrolysis of the ester group.

In summary, Ethyl 4-Oxo-4-(3-pyridyl)butanoate (CAS No. 59086-27-0) bridges fundamental research and applied science, driven by its structural adaptability and alignment with cutting-edge technologies like AI-assisted drug design. Its continued exploration promises advancements in both small-molecule therapeutics and industrial chemistry.